(2H12)Cyclohexanol

• IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6-undecadeuterio-6-deuteriooxycyclohexane
• InChI: InChI=1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D,7D
• InChI Key: HPXRVTGHNJAIIH-BFHGLDALSA-N
• Canonical SMILES: C1CCC(CC1)O
• Isomeric SMILES: [2H]C1(C(C(C(C(C1([2H])[2H])([2H])[2H])([2H])O[2H])([2H])[2H])([2H])[2H])[2H]
• Molecular Formula: C6H12O
• DSSTOX Substance ID: DTXSID90216719
• Molecular Weight: 112.23 g/mol
• CAS RN: 66522-78-9

Description

Cyclohexanol, also known as (2H12)Cyclohexanol, is an organic compound that falls under the category of secondary alcohols. It is denoted chemically as C6H12O. This compound exists as a colorless oil or white crystalline solid at room temperature and has a distinct, camphor-like odor. The molecule is related to cyclohexane by replacement of one hydrogen atom by a hydroxyl group.

Synthesis Analysis

Cyclohexanol is typically produced in an industrial setting through a process called the oxidation of cyclohexane. This process can occur in the presence of an oxidation catalyst, usually a mixture of cobalt and manganese salts, and air. The process yields a mixture of cyclohexanol and cyclohexanone, collectively known as “KA oil”. The separation of cyclohexanol from cyclohexanone can be achieved through fractional distillation, considering the difference in their boiling points.

Molecular Structure Analysis

The molecular structure of cyclohexanol is related to cyclohexane by replacement of one hydrogen atom by a hydroxyl group. The molecular formula is C6H12O.

Chemical Reactions Analysis

Cyclohexanol can undergo a dehydration reaction to form an alkene in the presence of a strong acid. The acid used in this experiment is 85% phosphoric acid. The phosphoric acid is a catalyst and as such increases the rate of reaction but does not affect the overall stoichiometry.

Physical And Chemical Properties Analysis

Cyclohexanol is a viscous liquid, characterized by its relatively high melting point (25.93°C) and boiling point (161°C). A crucial trait of Cyclohexanol is its polarity. Unlike cyclohexane, cyclohexanol is polar due to the presence of a hydroxyl (-OH) group, making it capable of forming hydrogen bonds. This polarity impacts its solubility, making it soluble in common organic solvents such as ethanol, acetone, and diethyl ether but sparingly soluble in water.

Scientific Research Applications

Dehydrogenation Catalysts

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Intermediate in Caprolactam Synthesis

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Standard Purity Solvent for NMR Studies

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Mechanism of Action

Target of Action

The primary target of Cyclohexanol-d12 is Alcohol dehydrogenase 1B . This enzyme plays a crucial role in the metabolism of various substances, including cyclohexanol .

Mode of Action

Cyclohexanol-d12 interacts with its target, Alcohol dehydrogenase 1B, leading to the oxidation of cyclohexanol to cyclohexanone . This interaction and the resulting changes are part of the compound’s mode of action .

Biochemical Pathways

The biochemical pathway for the conversion of cyclohexanol to adipic acid involves cyclohexanol → cyclohexanone → ɛ-caprolactone → 6-hydroxyhexanoic acid → 6-oxohexanoic acid → adipic acid . The enzymes involved in this pathway include butane monooxygenase, cyclohexanol dehydrogenase, cyclohexanone 1,2-monooxygenase, 1-oxa-2-oxocycloheptane lactonase, 6-hydroxyhexanoate dehydrogenase, 6-oxohexanoate dehydrogenase, and adipate-CoA ligase .

Pharmacokinetics

Deuterium substitution has been shown to potentially affect the pharmacokinetic and metabolic profiles of drugs .

Result of Action

The result of Cyclohexanol-d12’s action is the conversion of cyclohexanol to adipic acid through a series of biochemical reactions . This conversion is part of the cyclohexane degradation pathway, which is utilized by certain bacteria for growth .

Safety and Hazards

Cyclohexanol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, acute oral toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, specific target organ toxicity (single exposure). The target organs are the respiratory system.

Future Directions

The dehydrogenation of cyclohexanol to cyclohexanone is a crucial industrial process in the production of caprolactam and adipic acid, both of which serve as important precursors in nylon textiles. Efficient production of high-purity cyclohexanone is paramount to meet the demands of the rapidly expanding industry.

Synthesis routes and methods I

Procedure details

Adipic acid is an important commodity in the chemical industry, particularly for consumption as a comonomer in the synthesis of polymers. Adipic acid is obtained by oxidation of cyclohexane or cyclohexanol on a commercial scale.

Synthesis routes and methods II

Procedure details

With respect to the manner of the hydration reaction, there is no particular limitation; the reaction can be performed in either of continuous and batchwise manners. The hydration reaction is generally performed as follows. Cyclohexene is added to a catalyst slurry comprising a hydration catalyst and water to effect hydration of cyclohexene in a suspension state to obtain a reaction mixture comprising an aqueous phase comprised of the catalyst slurry and an oil phase comprised of cyclohexanol produced and the cyclohexene remaining unreacted. The oil phase is phase-separated from the aqueous phase, and provided to a separation step. The aqueous phase containing the hydration catalyst can be recycled as the catalyst slurry to the reactor. In the hydration reaction, a small amount of methylcyclopentene is generally formed as a by-product as well as cyclohexanol as the desired intermediate. The oil phase, which contains the cyclohexanol, the methylcyclopentene and the cyclohexene, is separated into a high boiling point component containing cyclohexanol and a low boiling point component containing cyclohexene by a customary method, such as distillation. If desired, the separated cyclohexanol can be further subjected to treatment for isolation, thereby obtaining a cyclohexanol having a desired purity. In such a case, it is preferred that the obtained cyclohexanol has a purity of 99% or more. In general, it is preferred that the unreacted cyclohexene which is separated from cyclohexanol is subjected to treatment for isolation so as to obtain cyclohexene having a desired purity, followed by recycling thereof to the reactor.

Synthesis routes and methods III

Procedure details

The present invention is directed to an antimicrobial composition and a method of using said composition, comprising an antimicrobially effective amount of DTEA and an amount of 1-butanol, cyclohexanol, hexyl alcohol, isobutanol, ethylene glycol phenyl ether, propylene glycol phenyl ether, or a mixture thereof effective to result in the antimicrobial composition having a freezing point of less than 0° C. at atmospheric pressure.

Q & A

Q1: Why was cyclohexanol-d12 used in this study?

A1: The researchers used cyclohexanol-d12, a deuterated form of cyclohexanol, to investigate the mechanism of cyclohexyl hydroperoxide decomposition by manganese(III) tetraarylporphyrins. The study found that cyclohexanol-d12 was not oxidized under the reaction conditions []. This finding helped the researchers conclude that cyclohexanone, the other product of cyclohexyl hydroperoxide decomposition, is formed directly from the peroxide and not by a subsequent oxidation of cyclohexanol. This information was crucial in proposing a heterolytic mechanism for the oxygen-oxygen bond scission in cyclohexyl hydroperoxide, facilitated by the manganese porphyrin catalyst.